METHYLLYCACONITINE Perchlorate METHYLLYCACONITINE Perchlorate METHYLLYCACONITINE Perchlorate(cas 40819-78-1) is an Alpha-Bungarotoxin neuronal nicotinic receptor antagonist with selective nanomolar affinity for a subtype of neuronal nAChR in the brain that probably incorporates the Alpha7 subunit, compared with micromolar affinity at muscle nAChR and at Alpha-Bungarotoxin insensitive neuronal nAChR. C19-norditerpenoid alkaloid, derivative of Methyllycaconitine from plants of the Delphinium genus, Ranunculaceae It is a medium-lasting myorelaxing activity. As a tertiary amine, Methyllycaconitine (MLA) crosses histohematic barriers and is active orally: blockage of Nicotinic cholinoreceptors of striated muscles at 2.5-3.5 mg/kg (i.v.) and 30-40 mg/kg (p.o.); MLA relates to the non-depolarizing competitive myorelaxing agents, and its antagonists are Galanthamine and Neostigmine. 0.5-2 mg/kg (i.v.) has a hypotensive activity due to the inhibition of nervous influx transmission in sympathetic and parasympathetic ganglia. MLA acts directly on the brain and spinal cord. It enhances the amplitude of monosynaptic potentials in inhibiting the Nicotinic receptors of Renshaw cells. It removes totally the inhibiting effect of Nicotine on spinal cord monosynaptic responses. In cats (i.v.), MLA has been shown to interact with brain Nicotinic receptors, eliminating variations of EEG caused by subecholine. Recent studies show that MLA and some related diterpenoid alkaloids act as neuronal Alpha-Bungarotoxin sensitive brain nicotinic receptors antagonist.
Brand Name: Vulcanchem
CAS No.: 40819-78-1
VCID: VC0000075
InChI: InChI=1S/C37H50N2O10.ClHO4/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36;2-1(3,4)5/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3;(H,2,3,4,5)/t19-,21?,22+,24-,25-,27+,28-,29?,30+,33?,34-,35+,36?,37-;/m0./s1
SMILES: CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C.OCl(=O)(=O)=O
Molecular Formula: C37H50N2O10.HClO4
Molecular Weight: 782 g/mol

METHYLLYCACONITINE Perchlorate

CAS No.: 40819-78-1

ADC Toxins

VCID: VC0000075

Molecular Formula: C37H50N2O10.HClO4

Molecular Weight: 782 g/mol

Purity: 95 % (TLC, NMR)

METHYLLYCACONITINE Perchlorate - 40819-78-1

CAS No. 40819-78-1
Product Name METHYLLYCACONITINE Perchlorate
Molecular Formula C37H50N2O10.HClO4
Molecular Weight 782 g/mol
IUPAC Name [(2R,3R,4S,6S,8R,9R,13S,16S,18R)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-[(3S)-3-methyl-2,5-dioxopyrrolidin-1-yl]benzoate;perchloric acid
Standard InChI InChI=1S/C37H50N2O10.ClHO4/c1-7-38-17-34(18-49-32(42)20-10-8-9-11-23(20)39-26(40)14-19(2)31(39)41)13-12-25(46-4)36-22-15-21-24(45-3)16-35(43,27(22)28(21)47-5)37(44,33(36)38)30(48-6)29(34)36;2-1(3,4)5/h8-11,19,21-22,24-25,27-30,33,43-44H,7,12-18H2,1-6H3;(H,2,3,4,5)/t19-,21?,22+,24-,25-,27+,28-,29?,30+,33?,34-,35+,36?,37-;/m0./s1
SMILES CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7N8C(=O)CC(C8=O)C.OCl(=O)(=O)=O
Appearance Powder
Description METHYLLYCACONITINE Perchlorate(cas 40819-78-1) is an Alpha-Bungarotoxin neuronal nicotinic receptor antagonist with selective nanomolar affinity for a subtype of neuronal nAChR in the brain that probably incorporates the Alpha7 subunit, compared with micromolar affinity at muscle nAChR and at Alpha-Bungarotoxin insensitive neuronal nAChR. C19-norditerpenoid alkaloid, derivative of Methyllycaconitine from plants of the Delphinium genus, Ranunculaceae It is a medium-lasting myorelaxing activity. As a tertiary amine, Methyllycaconitine (MLA) crosses histohematic barriers and is active orally: blockage of Nicotinic cholinoreceptors of striated muscles at 2.5-3.5 mg/kg (i.v.) and 30-40 mg/kg (p.o.); MLA relates to the non-depolarizing competitive myorelaxing agents, and its antagonists are Galanthamine and Neostigmine. 0.5-2 mg/kg (i.v.) has a hypotensive activity due to the inhibition of nervous influx transmission in sympathetic and parasympathetic ganglia. MLA acts directly on the brain and spinal cord. It enhances the amplitude of monosynaptic potentials in inhibiting the Nicotinic receptors of Renshaw cells. It removes totally the inhibiting effect of Nicotine on spinal cord monosynaptic responses. In cats (i.v.), MLA has been shown to interact with brain Nicotinic receptors, eliminating variations of EEG caused by subecholine. Recent studies show that MLA and some related diterpenoid alkaloids act as neuronal Alpha-Bungarotoxin sensitive brain nicotinic receptors antagonist.
Purity 95 % (TLC, NMR)
Reference - Pereira et al., /Identification and functional characterization of a new agonist site on nicotinic acetylcholine receptors of cultured hippocampal neurons./ Journ. Pharm. Exp. Ther. 1993 265(3):1474-1491

- Alkondon et al., /Blockade of nicotinic currents in hippocampal neurons defines methyllycaconitine as a potent and specific receptor antagonist./ Mol. Pharmacol. 1992 41(4):802-808

- Machkovski et al., /New neuromuscular blocking agents: basic and applied aspects./ Berlin 1986 391-397
PubChem Compound 102601948
Last Modified Jan 08 2022
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